Cas no 125033-33-2 (1-Oxa-5-azaspiro[2.4]heptane-5-carboxylic acid, ethyl ester)

• Product Name: 1-Oxa-5-azaspiro[2.4]heptane-5-carboxylic acid, ethyl ester
• CAS No: 125033-33-2
• MF: C₈H₁₃NO₃
• MW: 171.193722486496
• CID: 856139
• PubChem ID: 14578448
• Update Time: 2025-04-19

1-Oxa-5-azaspiro[2.4]heptane-5-carboxylic acid, ethyl ester Chemical and Physical Properties

Names and Identifiers

• 1-Oxa-5-azaspiro[2.4]heptane-5-carboxylic acid, ethyl ester
• ethyl 1-oxa-6-azaspiro[2.4]heptane-6-carboxylate

• Inchi： 1S/C8H13NO3/c1-2-11-7(10)9-4-3-8(5-9)6-12-8/h2-6H2,1H3
• InChI Key： HRPHXPZUWLXSQT-UHFFFAOYSA-N
• SMILES： O1CC21CN(C(=O)OCC)CC2

Computed Properties

• Exact Mass: 171.08959
• Monoisotopic Mass: 171.08954328g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 207
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.1
• Topological Polar Surface Area: 42.1Ų

Experimental Properties

• PSA: 42.07

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrrolidines Pyrrolidine carboxylic acids and derivatives Pyrrolidine carboxylic acids